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Compound of Interest

Compound Name: 13(E)-Docosenoyl chloride

Cat. No.: B12000360 Get Quote

Technical Guide: 13(E)-Docosenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific CAS Registry Number and Safety Data Sheet (SDS) for 13(E)-
Docosenoyl chloride could not be located in publicly available databases at the time of this

report. The information presented herein is based on data for structurally related compounds,

namely the (Z)-isomer, 13(Z)-Docosenoyl chloride (Erucoyl chloride), and other long-chain fatty

acyl chlorides. This guide should be used for informational purposes only, and a

comprehensive risk assessment should be conducted before handling any chemical.

Chemical Identification and Properties
While a specific CAS number for 13(E)-Docosenoyl chloride is not readily available, key

identifiers for closely related compounds are provided for reference.
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Identifier

13(E)-Docosenoyl
chloride
(Brassidoyl
chloride)

13(Z)-Docosenoyl
chloride (Erucoyl
chloride)[1][2]

13(E)-Docosenoic
acid (Brassidic
acid)

CAS Number Not Found 7459-29-2 506-33-2

Molecular Formula C₂₂H₄₁ClO C₂₂H₄₁ClO C₂₂H₄₂O₂

Molecular Weight 357.01 g/mol 357.01 g/mol 338.58 g/mol

Synonyms

Brassidoyl chloride,

trans-13-Docosenoyl

chloride

Erucoyl chloride,

Erucic acid chloride,

(13Z)-13-Docosenoyl

chloride

Brassidic acid, trans-

13-Docosenoic acid

Safety and Handling (Proxy Data)
The following safety information is extrapolated from Safety Data Sheets of other long-chain

fatty acyl chlorides, such as lauroyl chloride and stearoyl chloride. Fatty acyl chlorides are

generally corrosive and react with water.

Hazard Identification
Hazard Class Classification

Skin Corrosion/Irritation
Category 1B/1C (Causes severe skin burns and

eye damage)

Serious Eye Damage/Irritation Category 1 (Causes serious eye damage)

Reactivity Reacts with water, releasing toxic gas (HCl)

First Aid Measures
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Exposure Route First Aid Measures

Inhalation
Remove to fresh air. Get medical attention

immediately if symptoms occur.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention

immediately.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention immediately.

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Do NOT induce vomiting. Get

medical attention if symptoms occur.

Personal Protective Equipment (PPE)
Protection Type Recommendations

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection
Use in a well-ventilated area. If ventilation is

inadequate, use a NIOSH-approved respirator.

Experimental Protocols
General Synthesis of 13(E)-Docosenoyl Chloride from
13(E)-Docosenoic Acid
This is a general procedure for the synthesis of a long-chain fatty acyl chloride from its

corresponding carboxylic acid using thionyl chloride or oxalyl chloride. The reaction should be

performed in a dry, inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.

Materials:
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13(E)-Docosenoic acid (Brassidic acid)

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous solvent (e.g., dichloromethane (DCM) or toluene)

Catalytic amount of N,N-dimethylformamide (DMF) (if using oxalyl chloride)

Dry glassware and magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying

tube, dissolve 13(E)-Docosenoic acid in the anhydrous solvent.

Slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to the solution at room

temperature. If using oxalyl chloride, add it dropwise, followed by a catalytic amount of DMF.

The reaction mixture is then typically heated to reflux and stirred for several hours until the

evolution of gas (HCl and SO₂) ceases.

The progress of the reaction can be monitored by IR spectroscopy (disappearance of the

broad O-H stretch of the carboxylic acid).

After completion, the excess thionyl chloride and solvent are removed under reduced

pressure (rotary evaporation) to yield the crude 13(E)-Docosenoyl chloride.

Further purification can be achieved by vacuum distillation.

Diagrams
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General Synthesis of 13(E)-Docosenoyl Chloride

Reactants Reaction Conditions

Process

Product

13(E)-Docosenoic Acid

Mixing and Reaction

Chlorinating Agent
(e.g., SOCl₂ or (COCl)₂) Anhydrous Solvent Inert Atmosphere Heating (Reflux)

Removal of Excess Reagent
and Solvent

Purification (Vacuum Distillation)

13(E)-Docosenoyl Chloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 13(E)-Docosenoyl chloride.
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Reaction Mechanism: Carboxylic Acid to Acyl Chloride

Reactants

Intermediates

Products & Byproducts

R-COOH
(Carboxylic Acid)

Protonated
Chlorosulfite Ester

Nucleophilic attack by carbonyl oxygen

SOCl₂
(Thionyl Chloride)

Acylium Ion Intermediate

Loss of SO₂ and Cl⁻

R-COCl
(Acyl Chloride)

Attack by Cl⁻

SO₂ (gas) HCl (gas)

Click to download full resolution via product page

Caption: Simplified reaction mechanism for acyl chloride formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [13(E)-Docosenoyl chloride CAS number and safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12000360#13-e-docosenoyl-chloride-cas-number-
and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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